Cas no 88264-34-0 (1,1'-Bicyclopropyl, 2-bromo-1,1'-dimethyl-)

1,1'-Bicyclopropyl, 2-bromo-1,1'-dimethyl- structure
88264-34-0 structure
Product Name:1,1'-Bicyclopropyl, 2-bromo-1,1'-dimethyl-
CAS No:88264-34-0
MF:C8H13Br
MW:189.092821836472
CID:639351
PubChem ID:71409574
Update Time:2025-04-19

1,1'-Bicyclopropyl, 2-bromo-1,1'-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Bicyclopropyl, 2-bromo-1,1'-dimethyl-
    • 2-bromo-1-methyl-1-(1-methylcyclopropyl)cyclopropane
    • 2-Bromo-1,1'-dimethyl-1,1'-bi(cyclopropane)
    • DTXSID00829319
    • 88264-34-0
    • Inchi: 1S/C8H13Br/c1-7(3-4-7)8(2)5-6(8)9/h6H,3-5H2,1-2H3
    • InChI Key: UOHITXIOUANUFX-UHFFFAOYSA-N
    • SMILES: BrC1CC1(C)C1(C)CC1

Computed Properties

  • Exact Mass: 188.02006g/mol
  • Monoisotopic Mass: 188.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų
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